1-(But-3-yn-1-yl)-3-(thiophen-2-ylmethyl)urea

• IUPAC Name: 1-but-3-ynyl-3-(thiophen-2-ylmethyl)urea
• InChI: InChI=1S/C10H12N2OS/c1-2-3-6-11-10(13)12-8-9-5-4-7-14-9/h1,4-5,7H,3,6,8H2,(H2,11,12,13)
• InChI Key: KQTOGJLDPSKEDL-UHFFFAOYSA-N
• Canonical SMILES: C#CCCNC(=O)NCC1=CC=CS1
• Molecular Formula: C10H12N2OS
• Molecular Weight: 208.28 g/mol

Description

1-(But-3-yn-1-yl)-3-(thiophen-2-ylmethyl)urea is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a urea derivative that possesses unique properties, making it an interesting target for synthesis and investigation.

Scientific Research Applications

Synthesis and Biochemical Evaluation

1-(But-3-yn-1-yl)-3-(thiophen-2-ylmethyl)urea and its derivatives have been explored for their potential in biochemical applications. For example, flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas have been synthesized and assessed for antiacetylcholinesterase activity. This research aimed to optimize the spacer length between pharmacophoric moieties and to explore compounds with greater conformational flexibility, indicating the compound's relevance in designing inhibitors for enzyme activity (Vidaluc et al., 1995).

Interaction with Anions

Studies on urea derivatives have also focused on their interaction with anions, revealing insights into hydrogen bonding and proton transfer mechanisms. Research into 1,3-bis(4-nitrophenyl)urea interactions with various oxoanions highlighted the potential of urea derivatives in forming complexes through hydrogen bonding, demonstrating the chemical versatility and interaction capabilities of these compounds with different anions (Boiocchi et al., 2004).

Agricultural and Environmental Applications

In the context of agriculture and environmental science, urea derivatives, including those structurally related to this compound, have been evaluated for their use as nitrogen fertilizers. Studies have compared the efficacy and environmental impact of different nitrogen sources, including urea and its derivatives, in rice cultivation, providing valuable data on optimizing fertilizer use for crop yield enhancement while minimizing volatilization losses (Norman et al., 2009).

Material Science and Molecular Devices

Urea derivatives have found applications in material science, particularly in the development of molecular devices and complexation studies. The ability of these compounds to form complexes with cyclodextrins and other molecules has been leveraged in creating molecular devices that undergo photoisomerization, indicating the potential of urea derivatives in advanced material science applications (Lock et al., 2004).